![molecular formula C15H16N2S B232151 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine](/img/structure/B232151.png)
1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine, also known as Diltiazem, is a calcium channel blocker that is widely used in the treatment of hypertension, angina pectoris, and arrhythmias. It is a white crystalline powder that is soluble in water and ethanol. Diltiazem works by inhibiting the influx of calcium ions into the smooth muscle cells of the heart and blood vessels, thereby relaxing the muscles and increasing blood flow. In
Mechanism of Action
1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine works by blocking the influx of calcium ions into the smooth muscle cells of the heart and blood vessels. This leads to a decrease in the contractility of the heart and the relaxation of the blood vessels, resulting in increased blood flow. This compound also slows down the conduction of electrical impulses in the heart, which helps to prevent arrhythmias.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It reduces the contractility of the heart, which leads to a decrease in oxygen demand and an improvement in cardiac function. This compound also dilates the blood vessels, which increases blood flow and reduces blood pressure. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine has several advantages for lab experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for studying cardiovascular diseases. This compound is also relatively safe and has few side effects, making it suitable for use in animal models. However, there are also limitations to using this compound in lab experiments. Its effects may vary depending on the animal model and the dose used, which may affect the interpretation of the results. In addition, this compound may interact with other drugs, which may complicate the experimental design.
Future Directions
There are several future directions for research on 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine. One area of interest is the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and cancer. Another direction is the development of new formulations of this compound that can improve its bioavailability and reduce its side effects. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and antioxidant properties of this compound, which may lead to the development of new drugs with similar properties.
Conclusion
In conclusion, this compound is a calcium channel blocker that is widely used in the treatment of cardiovascular diseases. Its mechanism of action involves the inhibition of calcium influx into the smooth muscle cells of the heart and blood vessels, leading to a decrease in contractility and an increase in blood flow. This compound has several biochemical and physiological effects, including the reduction of blood pressure and the improvement of cardiac function. While there are limitations to using this compound in lab experiments, it remains a useful tool for studying cardiovascular diseases. Future research on this compound may lead to the development of new drugs for the treatment of other diseases and the elucidation of its anti-inflammatory and antioxidant properties.
Synthesis Methods
1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine can be synthesized in various ways, but the most common method is through the reaction of 3,4-dihydro-6-methyl-4-phenyl-2H-1,5-benzodiazepine with thionyl chloride to form 5,6-dihydrobenzo[b][1,4]benzothiazepine-4,4-dioxide. Subsequently, the benzothiazepine-4,4-dioxide is reduced with lithium aluminum hydride to form the desired product, this compound.
Scientific Research Applications
1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine has been extensively studied for its therapeutic effects on cardiovascular diseases. It has been shown to be effective in reducing blood pressure, improving cardiac function, and preventing arrhythmias. In addition, this compound has also been investigated for its potential use in the treatment of other diseases, such as migraine headaches, Alzheimer's disease, and cancer.
Properties
Molecular Formula |
C15H16N2S |
---|---|
Molecular Weight |
256.4 g/mol |
IUPAC Name |
1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine |
InChI |
InChI=1S/C15H16N2S/c1-16-10-13-11-6-2-4-8-14(11)18-15-9-5-3-7-12(15)17-13/h2-9,13,16-17H,10H2,1H3 |
InChI Key |
ZGWGGARFWJJITJ-UHFFFAOYSA-N |
SMILES |
CNCC1C2=CC=CC=C2SC3=CC=CC=C3N1 |
Canonical SMILES |
CNCC1C2=CC=CC=C2SC3=CC=CC=C3N1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.